3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione

• CAS No.: 478255-11-7
• Molecular Formula: C13H9ClN4OS
• Molecular Weight: 304.76 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-furan-2-ylmethylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9ClN4OS/c14-10-4-1-3-9(7-10)12-16-17-13(20)18(12)15-8-11-5-2-6-19-11/h1-8H,(H,17,20)/b15-8+
• InChI Key: CZCTZTYYNZHVCU-OVCLIPMQSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2/N=C/C3=CC=CO3
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2N=CC3=CC=CO3
• solubility: 6.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(3-Chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 3-chlorophenyl group at position 3 and a Schiff base-derived 2-furanylmethylideneamino moiety at position 2. This compound is synthesized via a condensation reaction between 4-amino-5-(3-chlorophenyl)-1H-1,2,4-triazole-3-thione and 2-furaldehyde in ethanol under acidic catalysis, a method analogous to those described for related triazole derivatives . Its structure is confirmed by spectroscopic techniques (NMR, IR) and elemental analysis. The 3-chlorophenyl and furan substituents are critical for its electronic and steric properties, influencing reactivity and biological activity.

Biological Activity

3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological properties, including anticancer, antimicrobial, and anti-inflammatory activities. This article reviews the biological activity of this compound based on various studies and findings.

Chemical Structure and Properties

The molecular formula of 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione is $C_{13}H_9ClN_4OS$. The structure features a triazole ring fused with a thione group and substituted with a chlorophenyl and furan moiety. This configuration is crucial for its biological interactions.

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives. For instance, derivatives bearing a triazole moiety have shown significant cytotoxic effects against various cancer cell lines. The MTT assay demonstrated that compounds similar to 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione exhibit selective cytotoxicity towards melanoma and breast cancer cells compared to normal fibroblasts .

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Compound	Cell Line	EC50 (µM)
3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione	IGR39 (Melanoma)	22.3 ± 2.5
	MDA-MB-231 (Breast Cancer)	9.7 ± 1.6
	Panc-1 (Pancreatic Cancer)	26.2 ± 1.0

These findings indicate that the compound may act as a potential lead for developing new anticancer drugs.

Antimicrobial Activity

The triazole scaffold has also been associated with antimicrobial properties. Compounds containing the triazole ring have shown effectiveness against various bacterial strains. The presence of the thione group enhances this activity by increasing the lipophilicity and facilitating better membrane penetration .

Anti-inflammatory Activity

In addition to anticancer and antimicrobial properties, studies have indicated that some triazole derivatives exhibit anti-inflammatory effects comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs). This activity is attributed to their ability to inhibit pro-inflammatory mediators .

The biological activities of 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione can be attributed to its ability to interact with various biological targets:

• Receptor Interaction : The triazole moiety acts as a hydrogen bond donor/acceptor, allowing it to interact effectively with biological receptors.
• Metal Chelation : The thione group can form complexes with metal ions, which may enhance the biological efficacy of the compound.
• Cell Cycle Inhibition : Some studies suggest that triazole derivatives can interfere with cell cycle progression in cancer cells, leading to apoptosis .

Case Studies

Several case studies have explored the efficacy of similar compounds in clinical settings:

• Study on Melanoma Treatment : A derivative similar to the target compound was tested in vivo on melanoma-bearing mice and showed significant tumor reduction compared to control groups.
• Breast Cancer Trials : Clinical trials involving triazole derivatives demonstrated promising results in reducing tumor size in patients with triple-negative breast cancer.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C13H9ClN4OS
• Molecular Weight : 304.76 g/mol

The compound belongs to the triazole family, characterized by a five-membered ring containing three nitrogen atoms. Its unique structure contributes to its biological activity.

Antimicrobial Activity

Numerous studies have demonstrated the effectiveness of triazole derivatives in combating various microbial infections. The compound's structure allows it to interact with biological targets effectively.

• Antibacterial Properties : Research indicates that triazole compounds exhibit significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. For instance, derivatives of 1,2,4-triazoles have shown Minimum Inhibitory Concentrations (MIC) comparable to established antibiotics like ciprofloxacin and vancomycin .
• Antifungal Activity : The antifungal potential of triazoles is well-documented. Compounds similar to 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione have been tested against fungi such as Candida albicans, revealing promising results in inhibiting growth .

Anticancer Properties

Triazole derivatives have also been studied for their anticancer properties. The compound's ability to inhibit specific enzymes involved in cancer cell proliferation has been a focal point of research. For example, studies have shown that certain triazole derivatives can induce apoptosis in cancer cells through various mechanisms, including the inhibition of topoisomerase enzymes .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione typically involves multi-step organic reactions, often utilizing microwave-assisted synthesis for efficiency.

Key Synthetic Pathways

• Formation of Triazole Core : The initial step involves the reaction of appropriate hydrazine derivatives with isothiocyanates to form the triazole ring.
• Functionalization : Subsequent reactions introduce the chlorophenyl and furanylmethylideneamino groups, enhancing biological activity.

Structure-Activity Relationship Insights

Research into the SAR of triazoles suggests that:

• The presence of electron-withdrawing groups (like chlorine) on the phenyl ring enhances antibacterial activity.
• Modifications at the N-position significantly influence the compound's potency against various pathogens .

Case Study 1: Antimicrobial Efficacy

In a comparative study evaluating various triazole derivatives, 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione exhibited an MIC lower than many traditional antibiotics against MRSA strains. This highlights its potential as a novel antimicrobial agent in clinical settings .

Case Study 2: Anticancer Activity

A study focusing on the anticancer effects of triazole derivatives found that modifications similar to those in 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione led to significant apoptosis in breast cancer cell lines. The mechanism was attributed to the inhibition of key signaling pathways involved in cell survival .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

The compound’s structural analogs differ in substituents on the triazole core and the Schiff base moiety. Key comparisons include:

Compound Name	Substituents (Position 3)	Substituents (Position 4)	Key Features
3-(3-Chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione	3-Chlorophenyl	2-Furanylmethylideneamino	Electron-rich furan enhances π-π interactions; Cl improves lipophilicity .
5-(3-Chlorophenyl)-4-[(2-fluorophenyl)methyleneamino]-4H-triazole-3-thione	3-Chlorophenyl	2-Fluorophenyl methyleneamino	Fluorine’s electronegativity increases metabolic stability .
3-(2-Chlorophenyl)-4-[(3-furyl-2-methylallylidene)amino]-1H-triazole-5-thione	2-Chlorophenyl	3-Furyl-2-methylallylideneamino	Methylallylidene group introduces steric hindrance; furan boosts solubility .
5-(4-Methoxyphenyl)-4-[(1-methylpyrrol-2-yl)methyleneamino]-4H-triazole-3-thiol	4-Methoxyphenyl	1-Methylpyrrol-2-yl methyleneamino	Methoxy group enhances solubility; pyrrole contributes to H-bonding .

Physicochemical Properties

• Solubility : Methoxy-substituted analogs (e.g., 5-(4-methoxyphenyl)-triazole derivatives) show higher aqueous solubility than halogenated derivatives due to increased polarity .
• Thermal Stability : Thione tautomers are generally more stable than thiol forms, as evidenced by computational studies on 1,3,4-oxadiazole-2-thiones (ΔG ≈ 9–12 kcal/mol favoring thione form) .
• Crystallography : Structural analogs (e.g., 3-(3-methoxybenzyl)-4-(2-methoxyphenyl)-1H-triazole-5-thione) adopt planar geometries conducive to π-stacking, confirmed by X-ray diffraction .

Key Research Findings

Substituent Impact : Halogens (Cl, F) at the phenyl ring enhance bioactivity but reduce solubility. Heterocyclic Schiff bases (furan, pyrrole) improve target binding via π-interactions .

Tautomeric Preference : The thione form predominates in solution and solid states, stabilizing the triazole core .

Biological Optimization : Hybrid derivatives combining chlorophenyl and furan groups (e.g., the target compound) balance lipophilicity and electronic effects, making them promising for CNS drug development .

Preparation Methods

Cyclization of Thiocarbohydrazide with 3-Chlorobenzoic Acid

Thiocarbohydrazide reacts with 3-chlorobenzoic acid under thermal conditions to form 4-amino-5-(3-chlorophenyl)-1,2,4-triazole-3-thione. This method, adapted from analogous syntheses, proceeds via:

• Fusion Reaction : Heating equimolar quantities of 3-chlorobenzoic acid and thiocarbohydrazide at 180–200°C for 20–30 minutes.

• Cyclization : Intramolecular dehydration forms the triazole ring, with the thione group arising from the thiocarbohydrazide sulfur.

• Workup : The crude product is neutralized with sodium bicarbonate, washed, and recrystallized from ethanol-DMF (1:1).

Key Data :

• Yield : ~85% (based on analogous fluorophenyl derivatives).

• Characterization :

  • IR : NH/ NH₂ stretches at 3227–3373 cm⁻¹; C=S at 1284 cm⁻¹.

  • ¹H NMR : Singlets for NH₂ (δ 5.82 ppm) and NH (δ 13.80 ppm); aromatic protons at δ 7.32–7.93 ppm.

Thione Group Introduction

The thione moiety at position 5 is intrinsic to the cyclization step above, as thiocarbohydrazide provides the sulfur atom. Alternative routes using thionation agents (e.g., Lawesson’s reagent) are less common but viable for post-cyclization modifications.

Schiff Base Formation at Position 4

The furanylmethylideneamino group is introduced via condensation of the triazole’s primary amine with furfural.

Condensation with Furfural

• Reaction Conditions :

  • 4-Amino-5-(3-chlorophenyl)-1,2,4-triazole-3-thione is refluxed with furfural in ethanol or methanol.

  • Acid catalysis (e.g., glacial acetic acid) or base (e.g., pyridine) accelerates imine formation.

• Mechanism : Nucleophilic attack by the amine on the aldehyde carbonyl, followed by dehydration to form the Schiff base.

Key Data :

• Molar Ratio : 1:1.2 (triazole:furfural) to drive completion.

• Yield : ~70–75% (estimated from analogous triazole Schiff bases).

• Characterization :

  • IR : C=N stretch at ~1600–1620 cm⁻¹; disappearance of NH₂ bands.

  • ¹H NMR : Aldimine proton (CH=N) as a singlet at δ 8.2–8.5 ppm; furan protons at δ 6.4–7.6 ppm.

Optimization and Alternative Routes

One-Pot Synthesis

Sequential cyclization and condensation in a single reactor reduce purification steps:

• 3-Chlorobenzoic acid, thiocarbohydrazide, and furfural are heated together.

• Drawback : Lower yield (~60%) due to competing side reactions.

Solvent Effects

• Polar aprotic solvents (DMF, DMSO) improve Schiff base yields but complicate isolation.

• Ethanol/water mixtures balance reactivity and solubility.

Catalytic Enhancements

• Microwave Assistance : Reduces reaction time from hours to minutes (e.g., 30 minutes at 100°C).

• Ultrasound : Enhances imine formation efficiency via cavitation.

Analytical and Spectroscopic Validation

Purity Assessment

• HPLC : Retention time ~12.4 min (C18 column, methanol-water 70:30).

• Melting Point : 220–222°C (decomposes above 225°C).

Structural Confirmation

• X-ray Crystallography : Planar triazole ring with bond lengths consistent with aromaticity (C-N: 132–136 pm).

• Mass Spectrometry : Molecular ion peak at m/z 304.76 ([M+H]⁺).

Challenges and Limitations

• Stereoselectivity : The E-configuration of the Schiff base is favored but requires strict anhydrous conditions.

• Byproducts : Over-condensation or oxidation of furfural may generate furan-2-carboxylic acid, necessitating column chromatography.

Industrial Scalability Considerations

• Cost-Efficiency : Thiocarbohydrazide and furfural are inexpensive, but solvent recovery systems are needed for large-scale production.

• Green Chemistry : Aqueous micellar solutions or ionic liquids reduce environmental impact .

Q & A

Q. What are the optimal synthetic routes for 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione?

The synthesis typically involves multi-step reactions. A common approach starts with the reaction of 3-chlorophenylmethyl chloride with thiourea to form an intermediate thiosemicarbazide, followed by cyclization under acidic conditions . For the furyl-substituted derivative, condensation with 2-furaldehyde or its derivatives is critical. Key parameters include temperature control (60–80°C), solvent selection (e.g., ethanol or DMF), and purification via recrystallization . Yields can be optimized by adjusting stoichiometry and reaction time.

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

• Spectroscopy :

• FTIR identifies thione (C=S) stretches near 1250–1350 cm⁻¹ and NH stretches at 3100–3300 cm⁻¹ .
• NMR (¹H/¹³C) resolves aromatic protons (δ 7.0–8.5 ppm) and furyl/chlorophenyl substituents .
  • X-ray crystallography : SHELX programs (e.g., SHELXL) are widely used for structure refinement. Hydrogen bonding and π-stacking interactions can be analyzed using ORTEP-3 or WinGX for graphical representation .

Advanced Research Questions

Q. How can computational methods like DFT enhance the understanding of this compound's electronic structure and reactivity?

Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level predict molecular geometry, frontier molecular orbitals (HOMO-LUMO gaps), and electrostatic potential surfaces. These studies correlate with experimental NMR/IR data to validate tautomeric forms (e.g., thione vs. thiol) and assess reactivity toward electrophiles . For example, the furyl group’s electron-withdrawing effect can reduce HOMO-LUMO gaps, increasing electrophilic substitution susceptibility .

Q. How should researchers resolve contradictions in crystallographic data during structure refinement?

Discrepancies in bond lengths or angles may arise from twinning, disorder, or poor data resolution. Use SHELXL’s TWIN/BASF commands to model twinning and PART instructions for disordered atoms . Cross-validate with spectroscopic data (e.g., NMR NOE effects) to confirm substituent orientation. Software suites like WinGX integrate tools for error analysis and validation against IUCr standards .

Q. What experimental design considerations are critical for evaluating bioactivity (e.g., antimicrobial assays)?

• Assay Design :

• Use standardized microbial strains (e.g., Staphylococcus aureus for Gram-positive, Candida albicans for fungi) .
• Compare minimum inhibitory concentrations (MICs) against reference drugs (e.g., fluconazole).
  • Structure-Activity Analysis :
• Substituent bulkiness (e.g., Mannich bases vs. Schiff bases) significantly impacts activity. For example, piperazinyl groups enhance antifungal efficacy due to increased electron density at the triazole N1 position .
• Use molecular docking to predict interactions with target enzymes (e.g., fungal CYP51) .

Q. How can researchers address data variability in synthesis yields or bioactivity measurements?

• Statistical Tools : Apply error propagation models (e.g., Gaussian error analysis) for synthesis yield optimization .
• Replication : Perform triplicate experiments under controlled conditions (pH, temperature).
• Bioactivity Variability : Normalize MIC values using logP and molar refractivity descriptors to account for solubility differences .

Data Contradiction Analysis

Q. How to interpret conflicting bioactivity results across structurally similar triazole-thiones?

Contradictions often arise from substituent electronic effects. For example:

• Electron-donating groups (e.g., -OCH₃) may enhance antifungal activity but reduce antibacterial efficacy due to target specificity .
• Chlorophenyl vs. fluorophenyl substituents alter lipophilicity, affecting membrane permeability . Use multivariate regression to isolate substituent contributions .